Cas no 1138444-94-6 (1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene
• CAS No: 1138444-94-6
• MF: C₉H₆ClF₅
• MW: 244.588959217072
• CID: 3047081
• PubChem ID: 45790692
• Update Time: 2025-08-05

1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Difluoroethyl)-1-fluoro-2-(trifluoromethyl)benzene
• 1138444-94-6
• BBL101042
• EN300-1614172
• CS-0274778
• DTXSID801198741
• MFCD11845801
• AKOS005256364
• STL554836
• 1-CHLORO-4-(1,1-DIFLUOROETHYL)-2-(TRIFLUOROMETHYL)BENZENE
• 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene

• Inchi： 1S/C9H6ClF5/c1-8(11,12)5-2-3-7(10)6(4-5)9(13,14)15/h2-4H,1H3
• InChI Key： XXRFAXKQLBZEOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C)(F)F

Computed Properties

• Exact Mass: 244.0078187g/mol
• Monoisotopic Mass: 244.0078187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene

Professional Introduction to Compound with CAS No. 1138444-94-6 and Product Name: 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene

The compound with the CAS number 1138444-94-6 and the product name 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in various scientific domains. The molecular architecture of this compound, featuring a chloro substituent at the 1-position, a 1,1-difluoroethyl group at the 4-position, and a trifluoromethyl group at the 2-position on the benzene ring, imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with specialized functionalities. Among these, halogenated aromatic compounds have been particularly prominent due to their enhanced metabolic stability and improved bioavailability. The presence of fluorine atoms in particular has been shown to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making them more effective in therapeutic settings. The compound in question, 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene, exemplifies this trend by incorporating multiple halogen atoms into its structure.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The chloro and trifluoromethyl groups provide reactive sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, such modifications can enhance binding affinity to enzymes or receptors, which is crucial for developing drugs with higher efficacy. Additionally, the 1,1-difluoroethyl side chain introduces additional steric and electronic effects that can influence the compound's solubility and metabolic pathways.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Compounds with multiple fluorine atoms have been found to exhibit potent antitumor activity by interfering with critical biological processes such as DNA replication and cell signaling. The structural features of 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene align well with these requirements, suggesting its utility in designing novel chemotherapeutic agents. Researchers have been exploring its derivatives as potential inhibitors of kinases and other enzymes involved in cancer progression.

The impact of fluorine substitution on electronic properties cannot be overstated. In organic chemistry, fluorine atoms are known for their ability to deshield adjacent hydrogen atoms through hyperconjugation and induction effects. This can lead to significant changes in reaction mechanisms and electronic distributions within the molecule. In the case of 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene, these effects may contribute to its unique reactivity patterns when subjected to various chemical transformations. This makes it a promising candidate for studying fluorinated systems in greater detail.

From a synthetic chemistry perspective, this compound offers a versatile platform for exploring new methodologies. The combination of chloro and trifluoromethyl groups allows for diverse functionalization strategies, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Such reactions are fundamental to modern drug discovery pipelines, enabling chemists to construct complex molecular architectures efficiently. The 1,1-difluoroethyl moiety further expands these possibilities by providing a handle for further derivatization while maintaining overall structural integrity.

The role of computational chemistry in understanding molecular behavior cannot be ignored. Advanced computational techniques such as density functional theory (DFT) have become indispensable tools for predicting properties like reactivity, solubility, and metabolic stability. By leveraging these methods on 1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene, researchers can gain insights into how its structure influences its behavior without resorting to extensive experimental trials. This approach not only accelerates discovery but also reduces costs associated with traditional trial-and-error methods.

In conclusion,1-Chloro-4-(1,1-difluoroethyl)-2-(trifluoromethyl)benzene represents a compelling example of how structural modifications can yield compounds with tailored properties suitable for pharmaceutical applications. Its unique combination of halogen substituents positions it as a valuable building block for drug development efforts aimed at addressing unmet medical needs across various therapeutic areas including oncology and central nervous system disorders where fluorinated molecules are increasingly prevalent due to their favorable pharmacological profiles.